Cas no 1197196-48-7 (UNC0224)

• Product Name: UNC0224
• CAS No: 1197196-48-7
• MF: C₂₆H₄₃N₇O₂
• MW: 485.665325403214
• MDL: MFCD18251564
• CID: 834121
• PubChem ID: 44251522
• Update Time: 2025-04-19

UNC0224 Chemical and Physical Properties

Names and Identifiers

• UNC0224
• N-Debenzyl-N-methyl-O-demethyl-O-(3-dimethylaminopropyl)-BIX 01294
• UNC-0224
• N-Debenzyl-N-methyl-O-demethyl-O-(3-dimethylaminopropyl)-BIX-01294
• Q27459780
• AKOS024457835
• HB1420
• 7-[3-(Dimethylamino)propoxy]-2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-6-methoxy-N-(1-methyl-4-piperidinyl)-4-quinazolinamine
• BRD-K77428767-001-01-7
• NCGC00185956-01
• DA-78771
• CCG-208709
• 7-[3-(Dimethylamino)propoxy]-2-(hex ahydro-4-methyl-1H-1,4-diazepin-1-yl)-6-methoxy-N- (1-methyl-4-piperidinyl)-4-quinazolinamine
• 7-(3-(dimethylamino)propoxy)-6-methoxy-2-(4-methyl-1,4-diazepan-1-yl)-N-(1-methylpiperidin-4-yl)quinazolin-4-amine
• HY-10929
• UNC-0224?
• SCHEMBL15280266
• 7-[3-(Dimethylamino)propoxy]-6-Methoxy-2-(4-Methyl-1,4-Diazepan-1-Yl)-N-(1-Methylpiperidin-4-Yl)quinazolin-4-Amine
• XXB19648
• BCP13205
• D83652
• 1197196-48-7
• DTXSID50658050
• AC-36004
• BS-14469
• EX-A2274
• 4-Quinazolinamine, 7-[3-(dimethylamino)propoxy]-2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-6-methoxy-N-(1-methyl-4-piperidinyl)-; 7-[3-(Dimethylamino)propoxy]-2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-6-methoxy-N-(1-methyl-4-piperidinyl)-4-quinazolinam
• CHEMBL576781
• C26H43N7O2
• BDBM50300041
• UNC 0224
• J-004184

• MDL： MFCD18251564
• Inchi： 1S/C26H43N7O2/c1-30(2)10-7-17-35-24-19-22-21(18-23(24)34-5)25(27-20-8-13-32(4)14-9-20)29-26(28-22)33-12-6-11-31(3)15-16-33/h18-20H,6-17H2,1-5H3,(H,27,28,29)
• InChI Key： XIVUGRBSBIXXJE-UHFFFAOYSA-N
• SMILES： O(CCCN(C)C)C1C(=CC2=C(C=1)N=C(N=C2NC1CCN(C)CC1)N1CCN(C)CCC1)OC

Computed Properties

• Exact Mass: 485.34782364g/mol
• Monoisotopic Mass: 485.34782364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.2E-3 g/L) (25 ºC),

UNC0224 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month